
Di-tert-butyl N,N-diethylphosphoramidite
molecular weight and formula.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Di-tert-butyl N,N-

diethylphosphoramidite

Cat. No.: B043657 Get Quote

A Technical Overview of Di-tert-butyl N,N-
diethylphosphoramidite
Di-tert-butyl N,N-diethylphosphoramidite is a key phosphoramidite reagent utilized in

synthetic organic chemistry, particularly in the field of oligonucleotide synthesis. Its chemical

properties make it a valuable building block for the introduction of phosphite ester linkages,

which are subsequently oxidized to the more stable phosphate linkages found in DNA and

RNA. This document provides core technical data on its molecular properties.

Molecular and Physical Properties
The fundamental molecular and physical characteristics of Di-tert-butyl N,N-
diethylphosphoramidite are summarized in the table below. These data are essential for

researchers in calculating stoichiometric quantities for reactions and for understanding the

compound's physical behavior.
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Property Value

Molecular Formula C₁₂H₂₈NO₂P[1][2]

Molecular Weight 249.33 g/mol [1][3]

Appearance Liquid[3]

Density 0.896 g/mL at 25 °C[1][2][3]

Boiling Point 39-41 °C at 0.3 mmHg[1][3]

Refractive Index n20/D 1.434[1][3]

Storage Temperature 2-8°C[2][3]

Chemical Structure and Data Representation
The structural information of Di-tert-butyl N,N-diethylphosphoramidite is fundamental to its

reactivity. The relationship between its molecular formula and molecular weight is depicted in

the diagram below.
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Caption: Relationship between molecular formula and weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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